Cas no 76824-16-3 (3-2-(Aminoiminomethyl)amino-4-thiazolylmethylthiopropanamide)

• Product Name: 3-2-(Aminoiminomethyl)amino-4-thiazolylmethylthiopropanamide
• CAS No: 76824-16-3
• MF: C₈H₁₃N₅OS₂
• MW: 259.351717710495
• CID: 1074549
• Update Time: 2025-07-14

3-2-(Aminoiminomethyl)amino-4-thiazolylmethylthiopropanamide Chemical and Physical Properties

Names and Identifiers

• Imp. D (EP): 3-[[[2-[(Diaminomethylene)-amino]thiazol-4-yl]methyl]sulfanyl]-propanamide
• 3-[[[2-[(Aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]propanamide
• 3-[({2-[(Diaminomethylene)amino]-1,3-thiazol-4-yl}methyl)sulfanyl ]propanamide
• Famotidine Amide Impurity
• 1,4-Dioxa-8-thiaspiro[4.5]decane-6-propanoic acid, methyl ester
• 3-[2-(carbomethoxy)ethyl]-tetrahydrothiopyran-4-bismethylene ketal
• 3-[2-(diaminomethyleneamino)-4-thiazolylmethylthio]-propionamide
• 3-< 2-(carbomethoxy)ethyl> -tetrahydrothiopyran-4-bismethylene ketal
• 3-< 2-(diaminomethyleneamino)-4-thiazolylmethylthio> -propionamide
• CTK1I0526
• 3-{{{2-[(Diaminomethylene)amino]thiazol-4-yl}methyl}sulphanyl}propanamide
• Famotidine Related Compound D (25 mg) (3-[[2-(diaminomethyleneamino)thiazol-4-yl]methylthio]propanamide)
• FaMotidine EP IMpurity D
• FaMotidine Related CoMpound D
• Famotidine EP Impurity D (USP RC D)
• Famotidine Impurity Ⅱ:3-[[[2-[(Aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]propanamide
• 3-[[[2-[(Diaminomethylene)amino]thiazol-4-yl]methyl]sulfanyl]propanamide
• 3-2-(Aminoiminomethyl)amino-4-thiazolylmethylthiopropanamide

• Inchi： 1S/C8H13N5OS2/c9-6(14)1-2-15-3-5-4-16-8(12-5)13-7(10)11/h4H,1-3H2,(H2,9,14)(H4,10,11,12,13)
• InChI Key： BLXXXPVCYVHTQA-UHFFFAOYSA-N
• SMILES： C(N)(=O)CCSCC1=CSC(NC(N)=N)=N1

Computed Properties

• Exact Mass: 259.05600

Experimental Properties

• Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >140°C (dec.)
• Boiling Point: 530.5±60.0 °C(Predicted)
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 172.41000
• LogP: 2.57980
• pka: 16.19±0.40(Predicted)

3-2-(Aminoiminomethyl)amino-4-thiazolylmethylthiopropanamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：(BD358478)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 3-2-(Aminoiminomethyl)amino-4-thiazolylmethylthiopropanamide

Professional Introduction to Compound with CAS No. 76824-16-3 and Product Name: 3-2-(Aminoiminomethyl)amino-4-thiazolylmethylthiopropanamide

The compound in question, identified by the CAS No. 76824-16-3, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, formally known as 3-2-(Aminoiminomethyl)amino-4-thiazolylmethylthiopropanamide, belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of extensive study in drug discovery and development.

At the core of its molecular structure lies a thiazole ring, a heterocyclic compound that is widely recognized for its pharmacological properties. Thiazole derivatives are known to possess a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the aminoiminomethyl and thiopropanamide functional groups further enhances the compound's potential as a pharmacophore, contributing to its unique chemical and biological profile.

Recent advancements in medicinal chemistry have highlighted the importance of bioisosteric replacements in drug design, aiming to improve both efficacy and safety profiles. The structural features of this compound make it an attractive candidate for such modifications. For instance, the thiazolylmethylthiopropanamide moiety can be engineered to interact with specific biological targets, offering a scaffold for the development of novel therapeutic agents.

In the context of contemporary research, this compound has been explored for its potential in modulating various signaling pathways associated with diseases such as cancer and neurodegenerative disorders. Studies have indicated that derivatives of thiazole can interfere with key enzymes and receptors involved in these pathologies. The aminoiminomethyl group, in particular, has been implicated in enhancing binding affinity to certain protein targets, which is crucial for developing drugs with improved pharmacokinetic properties.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of the thiazolylmethylthiopropanamide moiety necessitates precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to construct the desired framework.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its potential targets. These studies have provided insights into binding affinities, enzyme inhibition constants, and metabolic stability, which are critical parameters in drug development. The use of high-throughput screening (HTS) techniques has further accelerated the identification of lead compounds derived from this scaffold.

The pharmaceutical industry has shown particular interest in thiazole-based compounds due to their versatility and efficacy. For instance, several marketed drugs contain thiazole derivatives as their active pharmaceutical ingredients (APIs). The compound under discussion shares structural similarities with these drugs, suggesting potential therapeutic applications. Further preclinical studies are warranted to elucidate its mechanism of action and therapeutic potential.

Environmental considerations also play a significant role in modern drug development. The synthesis and application of this compound must adhere to stringent environmental regulations to minimize ecological impact. Green chemistry principles have been increasingly integrated into synthetic protocols, emphasizing sustainable practices such as solvent recovery and waste reduction.

In conclusion, the compound with CAS No. 76824-16-3, specifically named 3-2-(Aminoiminomethyl)amino-4-thiazolylmethylthiopropanamide, represents a promising entity in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable candidate for further exploration in drug discovery. As research continues to evolve, this compound is likely to contribute significantly to the development of novel therapeutic strategies across various medical disciplines.